Cas no 40086-09-7 (3-Octyl-2-thioxo-1,3-thiazolidin-4-one)

• Product Name: 3-Octyl-2-thioxo-1,3-thiazolidin-4-one
• CAS No: 40086-09-7
• MF: C₁₁H₁₉NOS₂
• MW: 245.404660463333
• MDL: MFCD03444391
• CID: 2631561
• PubChem ID: 13321106
• Update Time: 2025-08-05

3-Octyl-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16274020
• AKOS016358282
• 40086-09-7
• 3-octyl-2-thioxo-1,3-thiazolidin-4-one
• MFCD03444391
• ALBB-028151
• STL457116
• 3-OCTYL-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
• 3-octylrhodanine
• 4-Thiazolidinone, 3-octyl-2-thioxo-
• LS-09770
• 3-Octyl-2-thioxo-1,3-thiazolidin-4-one

• MDL： MFCD03444391
• Inchi： 1S/C11H19NOS2/c1-2-3-4-5-6-7-8-12-10(13)9-15-11(12)14/h2-9H2,1H3
• InChI Key： GAPXBQVOJNAKKG-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=S)CCCCCCCC)=O

Computed Properties

• Exact Mass: 245.09080658Da
• Monoisotopic Mass: 245.09080658Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.7Ų

Additional information on 3-Octyl-2-thioxo-1,3-thiazolidin-4-one

3-Octyl-2-thioxo-1,3-thiazolidin-4-one: A Comprehensive Overview

CAS No 40086-09-7, commonly referred to as 3-Octyl-2-thioxo-1,3-thiazolidin-4-one, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of thiazolidinones, which are known for their versatile chemical properties and potential in pharmaceuticals, agrochemicals, and materials science. The structure of 3-Octyl-2-thioxo-1,3-thiazolidin-4-one comprises a thiazolidinone ring with an octyl substituent at the 3-position and a thio group at the 2-position, making it a unique derivative within this class.

The synthesis of CAS No 40086-09-7 typically involves multi-step organic reactions, often starting from readily available precursors such as thiols or thioamides. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. This approach not only enhances productivity but also aligns with the growing demand for sustainable chemical processes.

In terms of applications, 3-Octyl-2-thioxo-1,3-thiazolidin-4-one has shown promise in the pharmaceutical industry due to its potential bioactivity. Studies have indicated that this compound exhibits anti-inflammatory and antimicrobial properties, making it a candidate for drug development. Moreover, its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry and catalysis.

The structural versatility of CAS No 40086-09-7 also extends to its application in materials science. Researchers have explored its use as a precursor for the synthesis of advanced materials such as polymers and nanoparticles. For example, recent studies have demonstrated that this compound can serve as a building block for self-healing polymers due to its dynamic covalent bonding capabilities. This property opens up new possibilities in developing materials with enhanced durability and adaptability.

In addition to its chemical applications, 3-Octyl-2-thioxo-1,3-thiazolidin-4-one has garnered attention in environmental science for its role in remediation processes. Its ability to bind with heavy metals has been leveraged in designing eco-friendly solutions for water purification. Recent breakthroughs in this area include the development of hybrid materials incorporating this compound, which exhibit improved adsorption capacities compared to conventional methods.

The toxicological profile of CAS No 40086-09-7 has been extensively studied to ensure its safe handling and application. Research indicates that while the compound exhibits low acute toxicity, prolonged exposure may pose risks to certain organ systems. Regulatory agencies have established guidelines for workplace exposure limits based on these findings, emphasizing the importance of proper safety measures during synthesis and handling.

Looking ahead, the future of 3-Octyl-2-thioxo-1,3-thiazolidinone lies in further exploration of its bioavailability and pharmacokinetics. Ongoing clinical trials aim to evaluate its efficacy as a therapeutic agent against various diseases, including inflammatory disorders and infectious diseases. Additionally, advancements in computational chemistry are expected to provide deeper insights into its molecular interactions, paving the way for optimized drug delivery systems.

In conclusion, CAS No 40086-09-7, or 3-Octyl-2-thioxo-1,3-thiazolidin-4-one,
represents a multifaceted compound with vast potential across diverse fields.
As research continues to uncover new applications,
it is poised to play an increasingly important role
in both academic and industrial settings.